Cas no 21576-27-2 (Ethyl 1-methyl-2-oxopiperidine-3-carboxylate)

Ethyl 1-methyl-2-oxopiperidine-3-carboxylate is a versatile heterocyclic ester with applications in organic synthesis and pharmaceutical research. Its structure features a piperidone core, which serves as a key intermediate in the preparation of bioactive compounds, including potential CNS-active agents and nootropic derivatives. The presence of both ester and ketone functional groups enhances its reactivity, enabling diverse transformations such as nucleophilic additions or condensations. This compound is valued for its stability under standard conditions and compatibility with common synthetic methodologies. Its well-defined stereochemistry also makes it useful in asymmetric synthesis. Typical purity levels exceed 95%, ensuring reliable performance in research-scale applications.
Ethyl 1-methyl-2-oxopiperidine-3-carboxylate structure
21576-27-2 structure
Product name:Ethyl 1-methyl-2-oxopiperidine-3-carboxylate
CAS No:21576-27-2
MF:C9H15NO3
MW:185.2203
MDL:MFCD11106791
CID:2136358
PubChem ID:16719542

Ethyl 1-methyl-2-oxopiperidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 1-Methyl-2-oxopiperidine-3-carboxylate
    • N-methyl-3-carbethoxy-2-piperidone
    • TRA0056035
    • SY030812
    • Ethyl1-Methyl-2-oxopiperidine-3-carboxylate
    • AKOS006306376
    • DA-34651
    • AC2267
    • CS-11821
    • SB41338
    • MFCD11106791
    • 21576-27-2
    • SCHEMBL16609900
    • CS-0449930
    • WAA57627
    • ethyl 1-methyl-2-oxopiperidine-3-carboxylate
    • Ethyl 1-methyl-2-oxopiperidine-3-carboxylate
    • MDL: MFCD11106791
    • Inchi: 1S/C9H15NO3/c1-3-13-9(12)7-5-4-6-10(2)8(7)11/h7H,3-6H2,1-2H3
    • InChI Key: RCFIDKPBGWQLTE-UHFFFAOYSA-N
    • SMILES: O(C([H])([H])C([H])([H])[H])C(C1([H])C(N(C([H])([H])[H])C([H])([H])C([H])([H])C1([H])[H])=O)=O

Computed Properties

  • Exact Mass: 185.10500
  • Monoisotopic Mass: 185.10519334g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 215
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 46.6
  • XLogP3: 0.6

Experimental Properties

  • PSA: 46.61000
  • LogP: 0.35580

Ethyl 1-methyl-2-oxopiperidine-3-carboxylate Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Apollo Scientific
OR923597-1g
Ethyl 1-methyl-2-oxopiperidine-3-carboxylate
21576-27-2 95%
1g
£495.00 2024-05-23
Alichem
A129004831-5g
Ethyl 1-Methyl-2-oxopiperidine-3-carboxylate
21576-27-2 95%
5g
$604.55 2023-09-02
TRC
E940100-100mg
Ethyl 1-Methyl-2-oxopiperidine-3-carboxylate
21576-27-2
100mg
$ 70.00 2022-06-05
Apollo Scientific
OR923597-250mg
Ethyl 1-methyl-2-oxopiperidine-3-carboxylate
21576-27-2 95%
250mg
£225.00 2024-05-23
eNovation Chemicals LLC
D387269-0.25g
Ethyl 1-Methyl-2-oxopiperidine-3-carboxylate
21576-27-2 97%
0.25g
$230 2024-05-24
eNovation Chemicals LLC
D781944-5g
Ethyl 1-Methyl-2-oxopiperidine-3-carboxylate
21576-27-2 95%
5g
$650 2024-07-20
A2B Chem LLC
AB73497-1g
Ethyl 1-methyl-2-oxopiperidine-3-carboxylate
21576-27-2 95%
1g
$306.00 2024-01-01
1PlusChem
1P003QHL-1g
Ethyl 1-Methyl-2-oxopiperidine-3-carboxylate
21576-27-2 95%
1g
$348.00 2023-12-19
1PlusChem
1P003QHL-250mg
Ethyl 1-Methyl-2-oxopiperidine-3-carboxylate
21576-27-2 95%
250mg
$160.00 2023-12-19
eNovation Chemicals LLC
D781944-5g
Ethyl 1-Methyl-2-oxopiperidine-3-carboxylate
21576-27-2 95%
5g
$650 2025-02-21

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Amadis Chemical Company Limited
(CAS:21576-27-2)Ethyl 1-methyl-2-oxopiperidine-3-carboxylate
A912263
Purity:99%
Quantity:5g
Price ($):533.0